Cas no 143062-83-3 ((1R,2S)-2-fluorocyclopropan-1-amine)
(1R,2S)-2-Fluorocyclopropan-1-amine is a chiral fluorinated cyclopropane derivative with significant utility in pharmaceutical and agrochemical synthesis. Its rigid cyclopropane scaffold, combined with the strategic fluorine substitution, enhances metabolic stability and binding affinity in bioactive molecules. The stereospecific (1R,2S) configuration ensures precise control over enantioselective reactions, making it valuable for asymmetric synthesis. This compound serves as a versatile intermediate in the development of protease inhibitors, receptor modulators, and other therapeutics. Its high purity and well-defined stereochemistry facilitate reproducible results in research and industrial applications. The fluorine atom further imparts unique electronic and steric properties, optimizing interactions in target binding sites.
143062-83-3 structure
Product Name:(1R,2S)-2-fluorocyclopropan-1-amine
CAS No:143062-83-3
MF:C3H6FN
MW:75.0848441123962
CID:108103
PubChem ID:10313105
Update Time:2025-05-28
(1R,2S)-2-fluorocyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanamine,2-fluoro-, (1R,2S)-
- (1R,2S)-2-fluorocyclopropan-1-amine
- (1R,2S)-2-fluoroCyclopropanamine
- (1R,2S)-FLUOROCYCLOPROPYLAMINE TOSYLATE
- (1R-Cis) 2-Fluoro-Cyclopropanamine tosylate
- Cyclopropanamine,2-fluoro-, (1R-cis)-
- AKOS006238309
- CS2913
- (1R,2S)-rel-2-Fluorocyclopropanamine
- (1r,2s)-2-fluoro-1-cyclopropylamine
- AKOS005762831
- DTXSID70437945
- TUKJTSUSKQOYCD-STHAYSLISA-N
- (1R,2S)-2-fluorocyclopropylamine
- 2-(S)-fluoro-1-(R)-cyclopropylamine
- EN300-1721648
- (1R-CIS)2-FLUORO-CYCLOPROPANAMINE
- cis-2-fluorocyclopropylamine
- 143062-83-3
-
- Inchi： 1S/C3H6FN/c4-2-1-3(2)5/h2-3H,1,5H2/t2-,3+/m0/s1
- InChI Key： TUKJTSUSKQOYCD-STHAYSLISA-N
- SMILES： F[C@H]1C[C@H]1N
Computed Properties
- Exact Mass: 75.04840
- Monoisotopic Mass: 75.048427358g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 46.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02000
- LogP: 0.75580
(1R,2S)-2-fluorocyclopropan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1R,2S)-2-fluorocyclopropan-1-amine Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2942000000
(1R,2S)-2-fluorocyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1721648-0.05g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 0.05g |
$38.0 | 2023-09-20 | ||
| Enamine | EN300-1721648-0.1g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 0.1g |
$40.0 | 2023-09-20 | ||
| Enamine | EN300-1721648-0.25g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 0.25g |
$42.0 | 2023-09-20 | ||
| Enamine | EN300-1721648-0.5g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 0.5g |
$43.0 | 2023-09-20 | ||
| Enamine | EN300-1721648-1.0g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 1g |
$45.0 | 2023-05-27 | ||
| Enamine | EN300-1721648-2.5g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 2.5g |
$67.0 | 2023-09-20 | ||
| Enamine | EN300-1721648-5.0g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 5g |
$106.0 | 2023-05-27 | ||
| Enamine | EN300-1721648-10.0g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 10g |
$164.0 | 2023-05-27 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM1015-1G |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 95% | 1g |
￥ 1,471.00 | 2023-04-06 | |
| Enamine | EN300-1721648-1g |
(1R,2S)-2-fluorocyclopropan-1-amine |
143062-83-3 | 1g |
$45.0 | 2023-09-20 |
(1R,2S)-2-fluorocyclopropan-1-amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
143062-83-3 ((1R,2S)-2-fluorocyclopropan-1-amine) Related Products
- 114152-96-4(trans-2-fluorocyclopropanamine;hydrochloride)
- 105919-28-6(cis-2-Fluorocyclopropaneamine)
- 105919-31-1(Cyclopropanamine, 2-fluoro-)
- 1086372-16-8((1R,2S)-2-Fluorocyclopropanamine)
- 143062-74-2(Cyclopropanamine, 2-fluoro-, hydrochloride, trans-(±)-)
- 143062-85-5((1R,2R)-2-fluorocyclopropanamine;hydrochloride)
- 141042-21-9((1R,2S)-2-fluorocyclopropan-1-amine hydrochloride)
- 143062-71-9(Cyclopropanamine, 2-fluoro-, hydrochloride, cis-(±)-)
- 748729-62-6(2,2-Difluorocyclopropan-1-amine)
- 114152-95-3(cis-2-fluorocyclopropanamine;hydrochloride)
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